Cas no 2287280-23-1 (1-Iodo-3-(2-methylpropyl)bicyclo[1.1.1]pentane)

• Product Name: 1-Iodo-3-(2-methylpropyl)bicyclo[1.1.1]pentane
• CAS No: 2287280-23-1
• MF: C₉H₁₅I
• MW: 250.119875192642
• CID: 6146335
• PubChem ID: 137942266
• Update Time: 2025-10-31

1-Iodo-3-(2-methylpropyl)bicyclo[1.1.1]pentane Chemical and Physical Properties

Names and Identifiers

• EN300-37466817
• 1-Iodo-3-isobutylbicyclo[1.1.1]pentane
• 2287280-23-1
• EN300-6761053
• 1-Iodo-3-(2-methylpropyl)bicyclo[1.1.1]pentane

• Inchi： 1S/C9H15I/c1-7(2)3-8-4-9(10,5-8)6-8/h7H,3-6H2,1-2H3
• InChI Key： DIGCFOCZMJAUGB-UHFFFAOYSA-N
• SMILES： IC12CC(CC(C)C)(C1)C2

Computed Properties

• Exact Mass: 250.02185g/mol
• Monoisotopic Mass: 250.02185g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 0Ų

Additional information on 1-Iodo-3-(2-methylpropyl)bicyclo[1.1.1]pentane

Introduction to 1-Iodo-3-(2-Methylpropyl)bicyclo[1.1.1]pentane (CAS No: 2287280-23-1)

1-Iodo-3-(2-methylpropyl)bicyclo[1.1.1]pentane, commonly referred to as CAS No: 2287280-23-1, is a unique organic compound with a bicyclic structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by itsbicyclo[1.1.1]pentane framework, which provides it with exceptional stability and reactivity due to its rigid, cage-like structure. The presence of an iodine atom at the 1-position and a 2-methylpropyl group at the 3-position further enhances its chemical properties, making it a valuable molecule for various applications.

The synthesis of 1-Iodo-3-(2-methylpropyl)bicyclo[1.1.1]pentane involves a series of carefully designed reactions that exploit the unique reactivity of bicyclic systems. Recent advancements in organometallic chemistry have enabled more efficient methods for constructing such complex structures, particularly through the use of transition metal catalysts and iodide exchange reactions. These methods not only improve the yield but also allow for greater control over the stereochemistry of the final product, which is crucial for applications in drug discovery and materials science.

One of the most promising areas of research involving CAS No: 2287280-23-1 is its potential as a building block in medicinal chemistry. The rigid bicyclic framework provides an ideal platform for designing molecules with specific pharmacokinetic properties, such as improved bioavailability and reduced toxicity. For instance, studies have shown that derivatives of this compound exhibit potent inhibitory activity against certain enzymes associated with neurodegenerative diseases, making them strong candidates for further preclinical testing.

In addition to its medicinal applications, 1-Iodo-3-(2-methylpropyl)bicyclo[1.1.1]pentane has also found utility in materials science, particularly in the development of advanced polymers and nanomaterials. The iodine atom serves as a reactive site for cross-coupling reactions, enabling the incorporation of this compound into larger molecular frameworks with tailored properties. Recent research has demonstrated that such materials exhibit enhanced mechanical strength and thermal stability, making them suitable for high-performance applications in electronics and aerospace industries.

The safety and environmental impact of CAS No: 2287280-23-1 have also been thoroughly investigated to ensure its responsible use in industrial and research settings. Studies indicate that this compound exhibits low toxicity under standard conditions, with minimal environmental persistence due to its susceptibility to biodegradation under aerobic conditions.

In conclusion, 1-Iodo-3-(2-methylpropyl)bicyclo[1.1.1]pentane (CAS No: 2287280-23-1) stands as a testament to the ingenuity of modern organic chemistry, offering a versatile platform for innovation across multiple disciplines.